Cas no 503-81-1 (pyrocarbonic acid)

• Product Name: pyrocarbonic acid
• CAS No: 503-81-1
• MF: C₂H₂O₅
• MW: 106.034281253815
• CID: 933664
• PubChem ID: 153747
• Update Time: 2025-04-19

pyrocarbonic acid Chemical and Physical Properties

Names and Identifiers

• pyrocarbonic acid
• carboxy hydrogen carbonate
• Dicarbonic acid
• CHEBI:48501
• SCHEMBL7793
• Q27121247
• DTXSID20863972
• 503-81-1
• Pyrocarbonate

• Inchi： 1S/C2H2O5/c3-1(4)7-2(5)6/h(H,3,4)(H,5,6)
• InChI Key： ZFTFAPZRGNKQPU-UHFFFAOYSA-N
• SMILES： O(C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 105.99
• Monoisotopic Mass: 105.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 82.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives